4-Amino-5-benzoyl-2-((2-oxo-2-phenylethyl)sulfanyl)-3-thiophenecarbonitrile

• IUPAC Name: 4-amino-5-benzoyl-2-phenacylsulfanylthiophene-3-carbonitrile
• InChI: InChI=1S/C20H14N2O2S2/c21-11-15-17(22)19(18(24)14-9-5-2-6-10-14)26-20(15)25-12-16(23)13-7-3-1-4-8-13/h1-10H,12,22H2
• InChI Key: KPXYBFUXNAYDHI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)CSC2=C(C(=C(S2)C(=O)C3=CC=CC=C3)N)C#N
• Molecular Formula: C20H14N2O2S2
• Molecular Weight: 378.5 g/mol

Description

4-Amino-5-benzoyl-2-((2-oxo-2-phenylethyl)sulfanyl)-3-thiophenecarbonitrile (hereafter referred to as 4-Amino-5-benzoyl-2-((2-oxo-2-phenylethyl)sulfanyl)-3-thiophenecarbonitrile) is a synthetic compound that has been used in a variety of scientific research applications. It is a type of thiophene-based compound, and has been studied for its potential therapeutic and biochemical effects.

Scientific Research Applications

Synthesis and Reactivity

The reactivity and synthesis of thiophene derivatives, including compounds similar to 4-Amino-5-benzoyl-2-((2-oxo-2-phenylethyl)sulfanyl)-3-thiophenecarbonitrile, have been extensively studied. For instance, Elnagdi et al. (2002) explored the reactivity of azolylacetonitriles towards electrophilic reagents, yielding corresponding thiophene derivatives. This study highlights the versatility of thiophene-based compounds in organic synthesis, providing a foundation for further chemical transformations (Elnagdi, Selim, El Latif, & Samia, 2002).

Material Science Applications

In material science, the structural features of thiophene derivatives have been utilized in the synthesis of novel materials. For example, Fukuzaki et al. (2010) reported on the synthesis and characterization of highly refractive polyimides derived from thiophene-containing aromatic diamines and aromatic dianhydrides. These materials exhibit good thermal, mechanical, and optical properties, making them suitable for applications in electronics and photonics (Fukuzaki, Higashihara, Ando, & Ueda, 2010).

Antimicrobial Activity

The antimicrobial activity of thiophene derivatives has also been a subject of interest. Puthran et al. (2019) synthesized novel Schiff bases using 2-Amino-5-(3-fluoro-4-methoxyphenyl)thiophene-3-carbonitrile and evaluated their in vitro antimicrobial activity. Some derivatives exhibited excellent activity, suggesting potential applications in the development of new antimicrobial agents (Puthran, Poojary, Purushotham, Harikrishna, Nayak, & Kamat, 2019).